Cas no 1518012-57-1 (1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1518012-57-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6030995
• PubChem ID: 83486390
• Update Time: 2025-06-11

1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1794159
• 1518012-57-1

• Inchi： 1S/C14H18O2/c1-9-5-6-10(2)11(7-9)14(12(15)16)8-13(14,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： RUWDHDZKQHBJRW-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)C=CC=2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1518012-57-1)

1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1518012-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropane carboxylic acid core and dimethylphenyl substituents, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, with particular emphasis on improving its yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable synthesis. These efforts have resulted in the development of novel synthetic routes that reduce the number of steps and enhance the overall efficiency of the process. The improved synthetic accessibility of this compound has facilitated further exploration of its biological activities.

In terms of pharmacological potential, 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has demonstrated promising activity in preclinical models of inflammation and cancer. Mechanistic studies have revealed that this compound acts as a modulator of key signaling pathways, including the NF-κB and MAPK pathways, which are critical in the regulation of inflammatory responses and cell proliferation. Additionally, its ability to inhibit the production of pro-inflammatory cytokines has positioned it as a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the structure-activity relationship (SAR) of 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have provided valuable insights into the molecular determinants of its biological activity. Modifications to the cyclopropane ring and the dimethylphenyl moiety have been explored to enhance its potency and selectivity. These studies have identified several derivatives with improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability, which are crucial for advancing the compound into clinical development.

The safety and toxicological profile of 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been evaluated in recent studies. Preliminary toxicology assessments in animal models have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the potential for further development of this compound as a therapeutic agent, although additional studies are required to fully characterize its long-term safety and efficacy.

In conclusion, 1-(2,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1518012-57-1) represents a promising candidate for drug development, with demonstrated pharmacological activities and a favorable safety profile. Ongoing research efforts are focused on optimizing its synthetic routes, elucidating its mechanism of action, and advancing it through preclinical and clinical studies. The continued exploration of this compound holds significant potential for the discovery of novel therapeutics for inflammatory and oncological diseases.